Cas no 36376-49-5 (1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride)

• Product Name: 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride
• CAS No: 36376-49-5
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• MDL: MFCD08668474
• CID: 1473727
• PubChem ID: 16093483
• Update Time: 2025-06-13

1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-Imidazol-4-yl)-2-propanamine dihydrochloride
• (R)-(-)-4-(2-aminopropyl)-imidazole dihydrochloride
• (R)-(-)-A-methylhistamine*dihydrochloride
• (R)-(-)-a-Methylhistaminedihydrobromide
• R-(-)-4-(2-Aminopropyl)-imidazol
• (R)-1-(1H-iMidazol-4-yl)propan-2-aMine
• R-(-)-4-(2-Aminopropyl)-imidazol-dihydrochlorid
• α-Methylhistamine dihydrochloride
• 2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride
• 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride
• SB38599
• 2-(1H-IMIDAZOL-4-YL)-1-METHYL-ETHYLAMINE 2HCL
• 1-(1H-imidazol-5-yl)propan-2-aminedihydrochloride
• MFCD08668474
• PD129981
• 1-(1H-imidazol-5-yl)propan-2-amine dihydrochloride
• SB36844
• R-(-)-2-(1H-Imidazol-4-yl)-1-methyl-ethylamine dihydrochloride
• SCHEMBL630213
• CS-0340709
• EN300-254951
• 36376-49-5
• 1-(1H-imidazol-5-yl)propan-2-amine;dihydrochloride

• MDL： MFCD08668474
• Inchi： 1S/C6H11N3.2ClH/c1-5(7)2-6-3-8-4-9-6;;/h3-5H,2,7H2,1H3,(H,8,9);2*1H
• InChI Key： IZHCNQFUWDFPCW-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)CC1=CN=CN1

Computed Properties

• Exact Mass: 197.04889
• Monoisotopic Mass: 197.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2

Experimental Properties

• Boiling Point: 371.1°C at 760 mmHg
• Flash Point: 178.2°C
• PSA: 54.7

Additional information on 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride

Recent Advances in the Study of 1-(1H-imidazol-4-yl)propan-2-amine Dihydrochloride (CAS: 36376-49-5)

1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride (CAS: 36376-49-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its imidazole ring and amine functional group, has been the subject of recent studies exploring its pharmacological properties, synthesis methods, and biological activities. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride, aiming to improve its yield and purity for pharmaceutical applications. Researchers have developed novel synthetic routes that utilize catalytic methods and green chemistry principles to enhance efficiency and reduce environmental impact. These advancements are critical for scaling up production and ensuring the compound's suitability for clinical use.

In terms of pharmacological activity, 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride has shown promise as a modulator of neurotransmitter systems, particularly those involving histamine and serotonin receptors. Preclinical studies have demonstrated its potential in treating neurological disorders such as anxiety, depression, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and interact with specific receptor subtypes makes it a valuable candidate for further drug development.

Additionally, recent investigations have explored the compound's role in immune modulation. Findings suggest that 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride may influence cytokine production and immune cell activation, indicating potential applications in autoimmune diseases and inflammatory conditions. These studies highlight the compound's versatility and its potential to address multiple therapeutic areas.

Despite these promising findings, challenges remain in the development of 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential side effects need to be addressed through further research and optimization. Ongoing studies are employing advanced techniques such as structure-activity relationship (SAR) analysis and molecular modeling to refine the compound's properties and enhance its efficacy and safety profiles.

In conclusion, 1-(1H-imidazol-4-yl)propan-2-amine dihydrochloride (CAS: 36376-49-5) represents a promising compound with diverse therapeutic potential. Continued research and development efforts are essential to fully realize its applications in treating neurological and immune-related disorders. The integration of innovative synthetic methods and advanced pharmacological studies will be key to advancing this compound toward clinical trials and eventual therapeutic use.